molecular formula C13H14N2O3 B8336561 1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid

1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid

Cat. No.: B8336561
M. Wt: 246.26 g/mol
InChI Key: QULHAABHCUHUQO-UHFFFAOYSA-N
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Description

1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2O3

Molecular Weight

246.26 g/mol

IUPAC Name

1-[(4-methoxyphenyl)methyl]-3-methylpyrazole-4-carboxylic acid

InChI

InChI=1S/C13H14N2O3/c1-9-12(13(16)17)8-15(14-9)7-10-3-5-11(18-2)6-4-10/h3-6,8H,7H2,1-2H3,(H,16,17)

InChI Key

QULHAABHCUHUQO-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C=C1C(=O)O)CC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Scheme 2, Step 1: A solution of NaOH 3 M (108 mmol, 35.8 mL) was added slowly, at 0° C., to a solution of ethyl 1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylate (43 mmol, 11.8 g) in MeOH (108 mL) and the reaction mixture was heated at 50° C. for 2 hours. After evaporation of the solvent, the residue was partitioned between a NaOH 1M solution and Et2O. The organic layer was washed with a NaOH 1M solution. The aqueous layer was acidified to pH=1-2 with a HCl 1M solution and the aqueous phase was extracted with DCM. The organic phase was dried over Na2SO4, was filtered and was concentrated under reduced pressure to yield 1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid (37.8 mmol, 9.30 g, 88%) as a beige solid. The crude product was used without any purification.
Name
Quantity
35.8 mL
Type
reactant
Reaction Step One
Quantity
11.8 g
Type
reactant
Reaction Step One
Name
Quantity
108 mL
Type
solvent
Reaction Step One

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